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Compound of Interest

Compound Name: p,p'-DDE-13C12

Cat. No.: B13435374 Get Quote

An in-depth technical guide to understanding a certificate of analysis for the isotopically labeled

internal standard, p,p'-DDE-¹³C₁₂. This document is intended for researchers, analytical

scientists, and quality control professionals utilizing this standard in quantitative mass

spectrometry applications.

Certificate of Analysis Summary
This section summarizes the typical data found on a Certificate of Analysis (CoA) for p,p'-DDE-

¹³C₁₂. The data is presented for a neat (solid) form of the material.

Table 1: Product and Batch Information
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Parameter Specification

Product Name
p,p'-Dichlorodiphenyldichloroethylene (ring-

¹³C₁₂)

Synonyms

4,4'-DDE (ring-¹³C₁₂); 1,1'-

(Dichloroethenylidene)bis[4-chloro-benzene-

¹³C₆][1][2]

Catalog Number CIL-CLM-1627 (Example)[3]

Lot Number V1-XYZ-001

CAS Number 201612-50-2 (Labeled)[3]

Unlabeled CAS 72-55-9[3]

Format Neat Solid

Storage
Store at room temperature, protected from light

and moisture

Table 2: Certified Chemical and Physical Properties
Parameter Method Certified Value

Chemical Formula Mass Spectrometry ¹³C₁₂C₂H₈Cl₄

Molecular Weight Mass Spectrometry 329.94 g/mol

Appearance Visual Inspection White to off-white solid

Chemical Purity GC/MS ≥98.0%

Isotopic Enrichment Mass Spectrometry ≥99 atom % ¹³C

Core Applications
p,p'-DDE-¹³C₁₂ serves a critical role in analytical chemistry, primarily as an internal standard for

isotope dilution mass spectrometry (IDMS) assays. Its use improves the accuracy and

precision of quantitative methods for detecting its unlabeled counterpart, p,p'-DDE, a persistent

environmental pollutant and metabolite of DDT. The labeled standard is added to samples at a
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known concentration, allowing for correction of analyte loss during sample preparation and

instrumental analysis.

Experimental Protocols
The certified values presented in the CoA are derived from rigorous analytical testing. The

following are detailed methodologies representative of those used for product certification.

Protocol: Chemical Purity Determination by GC/MS
This method quantifies the purity of the p,p'-DDE-¹³C₁₂ standard by separating it from any

potential organic impurities.

Standard Preparation: A stock solution of the p,p'-DDE-¹³C₁₂ lot is prepared gravimetrically in

a high-purity solvent (e.g., isooctane or dichloromethane) to a concentration of approximately

100 µg/mL.

Instrumentation: A high-resolution gas chromatograph coupled to a mass spectrometer

(GC/MS) is used.

GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane

phase (or equivalent).

Inlet: Split/splitless injector, operated in splitless mode at 250°C.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Program: Initial temperature of 80°C, hold for 1 min, ramp to 300°C at 15°C/min,

hold for 5 min.

MS Detector: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Full scan from m/z 50-500.

Analysis: 1 µL of the standard solution is injected into the GC/MS system.

Data Processing: The resulting chromatogram is analyzed. Purity is calculated as the area of

the primary p,p'-DDE-¹³C₁₂ peak divided by the total area of all integrated peaks, expressed
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as a percentage.

Protocol: Isotopic Enrichment Verification by Mass
Spectrometry
This protocol confirms the percentage of ¹³C atoms in the molecule, ensuring its suitability as

an isotopic standard.

Sample Preparation: A dilute solution (e.g., 1-10 µg/mL) of the standard is prepared in a

suitable solvent.

Instrumentation: A high-resolution mass spectrometer (e.g., GC/Q-TOF or LC-Orbitrap) is

used to achieve clear separation of isotopologues.

Data Acquisition: The instrument is tuned and calibrated according to manufacturer

specifications. The sample is introduced, and mass spectra are acquired with high resolving

power (>10,000 FWHM) centered on the molecular ion cluster of p,p'-DDE-¹³C₁₂.

Data Analysis and Calculation:

The ion intensities for the molecular ions corresponding to the fully labeled compound

(¹³C₁₂) and those containing fewer ¹³C atoms (e.g., ¹³C₁₁, ¹³C₁₀) are measured.

The observed isotopic distribution is corrected for the natural abundance of other isotopes

(e.g., ³⁷Cl, ²H).

The atom percent enrichment is calculated based on the relative intensities of the

isotopologue peaks. This calculation determines the mole fraction of the specific isotope

expressed as a percentage.

Visualizations
The following diagrams illustrate the chemical structure, certification logic, and an experimental

workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13435374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


p,p'-DDE-13C12 Structure
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Click to download full resolution via product page

Caption: Chemical structure of p,p'-DDE with ¹³C₁₂ labeling on the aromatic rings.

Certificate of Analysis Certification Workflow
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Click to download full resolution via product page

Caption: Logical workflow for the certification of p,p'-DDE-¹³C₁₂.

Experimental Workflow: GC/MS Purity Analysis
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Caption: Step-by-step workflow for chemical purity analysis via GC/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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